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Compound of Interest

Compound Name: 5-Nitro-2-propoxyaniline

Cat. No.: B1220663

This guide offers a detailed comparison of the toxicological data for various substituted
nitroanilines, designed for researchers, scientists, and drug development professionals. It
provides a consolidated overview of acute and chronic toxicity, mutagenicity, and
carcinogenicity, supported by quantitative data, experimental methodologies, and mechanistic
diagrams to aid in risk assessment and further research.

Quantitative Toxicological Data

The toxic potential of substituted nitroanilines varies significantly based on the number and
position of the nitro groups. The following tables summarize key toxicological endpoints for
several common isomers.

Table 1: Acute Toxicity Data for Substituted Nitroanilines
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Chemical Oral LD50 Dermal LD50 Inhalation
CAS Number o
Name (mg/kg, rat) (mgl/kg) Toxicity

] . 1838 - 3560[1] >20000 (rabbit) Toxic if
2-Nitroaniline 88-74-4

[21[3][4] [2] inhaled[5]
] - 450 (guinea pig),  Toxic in contact Toxic if inhaled[7]
3-Nitroaniline 99-09-2 ) )
700 (mouse)[6] with skin[7][8] [819]
Toxic if
4-Nitroaniline 100-01-6 750[10] >7940[2] )
inhaled[11][12]
o N Fatal in contact Fatal if
2,4-Dinitroaniline  97-02-9 285[13]

with skin[14][15]  inhaled[14][15]

| 3,5-Dinitroaniline | 618-87-1 | Ingestion of <5g may be fatal (human estimate)[16] | Toxic in
contact with skin[17] | Toxic if inhaled[17] |

Table 2: Repeated-Dose Toxicity for Substituted Nitroanilines
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Key Effects
Observed at

] Lowest-
Chemical Study ) NOAEL/NO
] Route Species Observed-
Name Duration EL
Adverse-

Effect-Level
(LOAEL)

Clinical
50 .
2- signs,
. . 9 weeks Oral Rat mgl/kg/day[ .
Nitroaniline weight

i loss[1][4]

Slight

methemoglob
_ . _ 10 mg/m3[1] _ _
2-Nitroaniline 28 days Inhalation Rat inemia,

[4]

hematological
effects[1][4]

Hemolytic
<15

3-Nitroaniline 28 days Oral Rat mg/kg/day[2]
[6]

anemia,
testicular
toxicity[2][6]

| 4-Nitroaniline | 13 weeks | Gavage | Mouse | - | Methemoglobin formation, increased Heinz
bodies, decreased erythrocyte counts[18] |

Table 3: Genotoxicity and Carcinogenicity of Substituted Nitroanilines
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] Ames Test (Salmonella ] o
Chemical Name . . Carcinogenicity
typhimurium)

Generally negative, some -
Not classified as

2-Nitroaniline weak positive results ] ]
carcinogenic[20]
reported[4][19]
] - ) Not classified as
3-Nitroaniline Mutagenic[19]

carcinogenic[7]

o ] Equivocal evidence in male
] - Mutagenic in strains TA98 and ) )
4-Nitroaniline mice (hemangiosarcomas); No
TA1538[18][21] ) ) )
evidence in female mice[18]

| N-nitroso-N-methyl-4-nitroaniline | Potent mutagen[22] | Did not appear to induce tumors in
rats[22] |

Key Toxicological Mechanisms and Pathways

A primary mechanism of toxicity for nitroanilines is the induction of methemoglobinemia. This
occurs when the ferrous iron (Fe2*) in hemoglobin is oxidized to ferric iron (Fe3*), rendering it
incapable of transporting oxygen, leading to cyanosis and anoxia.[16][23][24] This effect is
particularly noted for 4-nitroaniline and dinitroanilines.[23][25]

Metabolic activation, particularly through nitroreduction, is a critical step for the genotoxic
effects of these compounds. The reduction of the nitro group can lead to the formation of
reactive intermediates, such as hydroxylamines, which can form adducts with DNA, potentially
leading to mutations.
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Caption: Metabolic activation of nitroanilines leading to toxicity.

Experimental Protocols

Standardized guidelines are crucial for assessing and comparing toxicological data. Below are

summaries of key experimental protocols.

Acute Oral Toxicity - Acute Toxic Class Method (OECD

423)

This method is used to estimate the acute oral toxicity (LD50) of a substance. It employs a

stepwise procedure with a small number of animals per step.

Methodology:
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Test Animals: Typically, rodents (e.g., rats) of a single sex (usually females, as they are often
slightly more sensitive) are used.

Housing: Animals are housed in standard conditions with controlled temperature, humidity,
and light cycle, with access to food and water.

Procedure: A starting dose is selected from one of four fixed levels (5, 50, 300, and 2000
mg/kg body weight). The substance is administered by gavage to a group of three animals.

Observation: The outcome (survival or death) in the first group determines the next step. If
mortality is observed, the dose for the next group is lowered. If no mortality occurs, the dose
is increased. This continues until a clear outcome is identified or the highest dose is tested.

Endpoint: The test is concluded when the criteria for classifying the substance into a specific
toxicity class are met. Animals are observed for up to 14 days for signs of toxicity.

Pathology: At the end of the observation period, all surviving animals are euthanized and
subjected to a gross necropsy.[2]

Data Analysis: The LD50 is estimated based on the mortality observed at the different dose
levels.[2]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/pdf/A_Comprehensive_Toxicological_Profile_of_Substituted_Anilines_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Toxicological_Profile_of_Substituted_Anilines_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

Experimental Workflow: OECD 423
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Caption: Workflow for the Acute Toxic Class Method (OECD 423).

Bacterial Reverse Mutation Test (Ames Test - OECD 471)

This test uses amino-acid requiring strains of Salmonella typhimurium and Escherichia coli to

detect point mutations, which are induced by the test substance.

Methodology:

Strains: A set of bacterial strains is used, most commonly S. typhimurium strains TA98,
TA100, TA1535, TA1537, and TA1538.[19] These strains have different mutations in the
histidine operon, making them unable to synthesize histidine.

Metabolic Activation: The test is performed both with and without a mammalian metabolic

activation system (S9 mix), typically derived from rat liver, to mimic mammalian metabolism.
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[26]

o Procedure: Bacteria, the test substance at various concentrations, and (if required) the S9
mix are combined in a test tube. This mixture is then plated on a minimal agar medium that
lacks the required amino acid (e.g., histidine).

 Incubation: The plates are incubated for 48-72 hours.

o Endpoint: Only bacteria that have undergone a reverse mutation (revertants) can synthesize
the amino acid and will grow to form visible colonies.

o Data Analysis: A substance is considered mutagenic if it causes a dose-dependent,
reproducible increase in the number of revertant colonies compared to the solvent control.
[19][26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 2-Nitroaniline | C6H6N202 | CID 6946 - PubChem [pubchem.ncbi.nim.nih.gov]
. benchchem.com [benchchem.com]

. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

. lobachemie.com [lobachemie.com]

. hhpprtv.ornl.gov [hhpprtv.ornl.gov]

. carlroth.com:443 [carlroth.com:443]

. lobachemie.com [lobachemie.com]

°
(] [e0] ~ (o)) )] EaN w N -

. 3-Nitroaniline - Wikipedia [en.wikipedia.org]
e 10. 4-Nitroaniline - Wikipedia [en.wikipedia.org]

e 11. westliberty.edu [westliberty.edu]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/9465924/
https://pubmed.ncbi.nlm.nih.gov/19460039/
https://pubmed.ncbi.nlm.nih.gov/9465924/
https://www.benchchem.com/product/b1220663?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroaniline
https://www.benchchem.com/pdf/A_Comprehensive_Toxicological_Profile_of_Substituted_Anilines_An_In_depth_Technical_Guide.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P1012932.txt
https://hpvchemicals.oecd.org/UI/handler.axd?id=eb9e5317-7ea4-4b78-95a4-67f54aef5c9a
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROANILINE-CASNO-88-74-04925-EN.aspx
https://hhpprtv.ornl.gov/issue_papers/Nitroaniline3.pdf
https://www.carlroth.com/medias/SDB-9867-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTQ3MDJ8YXBwbGljYXRpb24vcGRmfGFHUTNMMmcxT0M4NU1UYzNOREkzTXpRMU5ETTRMMU5FUWw4NU9EWTNYMEZWWDBWT0xuQmtaZ3w4Y2YzYmNkODZjMzY1ODA4OWYzYTM5OTI1NzM2MWJlNDc3NzBkMGEyMDliYjBmZTRkYmY2OTdiNjBlNThiYTFj
https://www.lobachemie.com/lab-chemical-msds/MSDS-3NITROANILINE-CASNO-99-09-04926-EN.aspx
https://en.wikipedia.org/wiki/3-Nitroaniline
https://en.wikipedia.org/wiki/4-Nitroaniline
https://westliberty.edu/health-and-safety/files/2010/02/4-Nitroaniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e 12. elementalmicroanalysis.com [elementalmicroanalysis.com]

e 13. 2,4-Dinitroaniline - Wikipedia [en.wikipedia.org]

e 14. oxfordlabfinechem.com [oxfordlabfinechem.com]

e 15. fishersci.com [fishersci.com]

e 16. datasheets.scbt.com [datasheets.scbt.com]

e 17. 3,5-Dinitroaniline | C6H5N304 | CID 12068 - PubChem [pubchem.ncbi.nim.nih.gov]

» 18. NTP Toxicology and Carcinogenesis Studies of p-Nitroaniline (CAS No. 100-01-6) in
B6C3F1 Mice (Gavage Studies) - PubMed [pubmed.ncbi.nim.nih.gov]

e 19. Mutagenicity evaluation of nitroanilines and nitroaminophenols in Salmonella
typhimurium - PubMed [pubmed.ncbi.nlm.nih.gov]

e 20. carlroth.com:443 [carlroth.com:443]
e 21. zora.uzh.ch [zora.uzh.ch]

o 22. The effect of substituents in the aromatic ring on carcinogenicity of N-
nitrosomethylaniline in F344 rats - PubMed [pubmed.ncbi.nim.nih.gov]

e 23. 4-Nitroaniline | C6H6N202 | CID 7475 - PubChem [pubchem.ncbi.nim.nih.gov]
e 24.1CSC 0306 - 2-NITROANILINE [chemicalsafety.ilo.org]
e 25.1CSC 1107 - 2,4-DINITROANILINE [inchem.org]

e 26. Genotoxic activity of important nitrobenzenes and nitroanilines in the Ames test and their
structure-activity relationship - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [A Comparative Review of the Toxicological Profiles of
Substituted Nitroanilines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220663#literature-review-of-the-toxicological-data-
for-substituted-nitroanilines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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